Cas no 497832-99-2 (4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole)
4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a versatile heterocyclic compound featuring a bromine substituent at the 4-position and a trifluoromethyl group at the 3-position of the pyrazole ring. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom enables further functionalization via cross-coupling reactions, while the trifluoromethyl group enhances lipophilicity and metabolic stability. Its methyl substitution at the 1-position improves stability and handling. The compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and selectivity. Suitable for use in medicinal chemistry and material science, it serves as a key building block for advanced synthetic applications.
497832-99-2 structure
Product Name:4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole
CAS No:497832-99-2
MF:C5H4BrF3N2
MW:228.997870445251
MDL:MFCD04115415
CID:328424
PubChem ID:2794651
Update Time:2025-06-07
4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole
- BUTTPARK 99\18-60
- 1H-Pyrazole,4-bromo-1-methyl-3-(trifluoromethyl)-
- 4-Bromo-1methyl-3-(trifluoromethyl)-1H-pyrazole
- 4-bromo-1-methyl-3-(trifluoromethyl)pyrazole
- 4-Bromo-1-methyl-3-trifluoromethyl-1H-pyrazole
- TZAYNGPUOOUEAP-UHFFFAOYSA-N
- 1H-Pyrazole, 4-bromo-1-methyl-3-(trifluoromethyl)-
- PubChem16983
- AMOT0266
- STL414830
- SBB054433
- RP27781
- AM85793
- TS-03244
- CS-0041880
- 497832-99-2
- J-514566
- P15389
- EN300-232412
- FT-0658286
- 4-Bromo-1-methyl-3-(trifluoromethyl)pyrazol
- A7406
- AKOS005169195
- AC-27332
- MFCD04115415
- SY013847
- SCHEMBL314811
- SB40552
- DTXSID70383296
-
- MDL： MFCD04115415
- Inchi： 1S/C5H4BrF3N2/c1-11-2-3(6)4(10-11)5(7,8)9/h2H,1H3
- InChI Key： TZAYNGPUOOUEAP-UHFFFAOYSA-N
- SMILES： BrC1=CN(C)N=C1C(F)(F)F
Computed Properties
- Exact Mass: 227.95100
- Monoisotopic Mass: 227.951
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Molecular Weight: 229.00
Experimental Properties
- Density: 1.82
- Boiling Point: 52 °C
- Flash Point: 75°C
- Refractive Index: 1.509
- PSA: 17.82000
- LogP: 2.20140
4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： 26-36/37/39
4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B11431-25g |
4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole |
497832-99-2 | 98% | 25g |
22176.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B11431-1g |
4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole |
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1386.0CNY | 2021-08-05 | |
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497832-99-2 | 98% | 5g |
5544.0CNY | 2021-08-05 | |
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262.0CNY | 2021-08-05 | |
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497832-99-2 | 97% | 250mg |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NS930-5g |
4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole |
497832-99-2 | 97% | 5g |
986.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NS930-100mg |
4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole |
497832-99-2 | 97% | 100mg |
130CNY | 2021-05-08 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02155-25g |
4-bromo-1-methyl-3-(trifluoromethyl)pyrazole |
497832-99-2 | 95% | 25g |
$615 | 2023-09-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B859994-1g |
4-Bromo-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazole |
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252.90 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NS930-50mg |
4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole |
497832-99-2 | 97% | 50mg |
61.0CNY | 2021-08-05 |
4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole Suppliers
Amadis Chemical Company Limited
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Audited Supplier
(CAS:497832-99-2)4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole
Order Number:A7406
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):183.0
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:497832-99-2)4-BROMO-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE
Order Number:sfd19206
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:497832-99-2)4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole
Order Number:LE14466
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com
4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:497832-99-2)4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole
Purity:99%
Quantity:25g
Price ($):183.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:497832-99-2)4-BROMO-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE
Purity:99.9%
Quantity:200kg
Price ($):Inquiry